Cas no 64469-24-5 (1,2,4-Dithiazol-1-ium, 3,5-bis(4-methylphenyl)-, perchlorate)

• Product name: 1,2,4-Dithiazol-1-ium, 3,5-bis(4-methylphenyl)-, perchlorate
• CAS No: 64469-24-5
• MF: C₁₆H₁₄ClNO₄S₂
• MW: 383.86966085434
• CID: 1682152
• PubChem ID: 71379881

1,2,4-Dithiazol-1-ium, 3,5-bis(4-methylphenyl)-, perchlorate Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Dithiazol-1-ium, 3,5-bis(4-methylphenyl)-, perchlorate
• 3,5-bis(4-methylphenyl)-1,2,4-dithiazol-2-ium,perchlorate
• 3,5-Bis(4-methylphenyl)-1,2,4-dithiazol-1-ium perchlorate
• 64469-24-5
• DTXSID40802424

• Inchi： InChI=1S/C16H14NS2.ClHO4/c1-11-3-7-13(8-4-11)15-17-16(19-18-15)14-9-5-12(2)6-10-14;2-1(3,4)5/h3-10H,1-2H3;(H,2,3,4,5)/q+1;/p-1
• InChI Key： QCEUIQNJLKKGLO-UHFFFAOYSA-M
• SMILES： CC1=CC=C(C=C1)C2=NC(=[S+]S2)C3=CC=C(C=C3)C.[O-]Cl(=O)(=O)=O

Computed Properties

• Exact Mass: 383.00542
• Monoisotopic Mass: 383.0052780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144Ų

Experimental Properties

• PSA: 87.16